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Compound of Interest

Compound Name: Moguisteine

Cat. No.: B1677395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Moguisteine is a peripherally acting, non-narcotic antitussive agent. It has demonstrated

efficacy in reducing cough frequency in patients with chronic obstructive pulmonary disease

(COPD) and other respiratory conditions. Its mechanism of action is believed to involve the

modulation of sensory nerve channels in the airways. This technical guide provides a

comprehensive overview of the chemical structure and synthesis of Moguisteine, intended to

serve as a valuable resource for researchers and professionals in the field of drug

development.

Chemical Structure
Moguisteine is a racemic mixture of the ethyl ester of (R,S)-3-[2-[(2-

methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]-3-oxopropanoic acid.
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Identifier Value

IUPAC Name
ethyl 3-[2-[(2-methoxyphenoxy)methyl]-1,3-

thiazolidin-3-yl]-3-oxopropanoate[1]

Molecular Formula C₁₆H₂₁NO₅S[1]

Molecular Weight 339.41 g/mol [1]

CAS Number 119637-67-1[1]

SMILES
CCOC(=O)CC(=O)N1CCSC1COC2=CC=CC=C

2OC[1]

A two-dimensional representation of the Moguisteine structure is provided below.

Caption: Chemical structure of Moguisteine.

Synthesis of Moguisteine
A known high-yield and high-purity synthesis of Moguisteine proceeds via a three-step

process. An alternative, older method involves the use of the less stable and more expensive

ethyl malonyl chloride.

Three-Step Synthesis Pathway
This modern synthesis route offers high yields and purity.
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Step 1: Formation of Dioxolane Intermediate

Step 2: Thiazolidine Ring Formation

Step 3: Acylation to Moguisteine

Guaiacol 2-[(2-methoxyphenoxy)methyl]-1,3-dioxolane

2-X-methyl-1,3-dioxolane

(R,S)-2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidineCysteamine

MoguisteineMonoethylmalonic acid or salt

(R,S)-2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidine

Moguisteine

Ethyl Malonyl Chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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